1-Ethyl-4-(2-phenoxyethoxy)benzene

• Molecular Formula: C16H18O2
• Molecular Weight: 242.31 g/mol
• IUPAC Name: 1-ethyl-4-(2-phenoxyethoxy)benzene
• InChI: InChI=1S/C16H18O2/c1-2-14-8-10-16(11-9-14)18-13-12-17-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3
• InChI Key: MSRYLVQFYIMSHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCOC2=CC=CC=C2

Description

1-Ethyl-4-(2-phenoxyethoxy)benzene is a useful research compound. Its molecular formula is C16H18O2 and its molecular weight is 242.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Subsequently, 50 ml of acetonitrile, 0.092 mol of β-phenoxyethyl-p-tosylate, and 0.1 mol of p-ethylphenol were placed in a flask equipped with a stirrer. A 48 wt% aqueous solution of caustic soda (0.12 mol equivalent) was added dropwise at an inner temperature of not more than 75° C. while stirring. The mixture was stirred while refluxing for 2 hours. The reaction mixture was allowed to cool. On pouring the reaction mixture at about 40° C. into a methanol-water mixture, crystals precipitated. These crystals were separated by filtration, and then dried to yield 1-phenoxy-2-p-ethylphenoxyethane (m.p., 107°-108° C.). The yield was 98%.